Cas no 19839-52-2 (2,9-Dihydro-1H-beta-carbolin-1-one)

• Product Name: 2,9-Dihydro-1H-beta-carbolin-1-one
• CAS No: 19839-52-2
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD20760162
• CID: 95563
• PubChem ID: 10877792
• Update Time: 2025-05-20

2,9-Dihydro-1H-beta-carbolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indol-1-one, 2,9-dihydro-
• 2,9-dihydropyrido[3,4-b]indol-1-one
• 2,9-Dihydro-1H-pyrido[3,4-b]indol-1-one
• 1-hydroxy-beta-carboline
• SGJQMRQYHMXDTI-UHFFFAOYSA-
• 9H-Pyrido[3,4-b]indol-1-ol
• 1,2-dihydro-beta-carboline-1-one
• 2,9-Dihydro-1H-beta-carbolin-1-one
• 9H-Pyrido[3,4-b]indole-1(2H)-one
• SY237693
• AS-64922
• MFCD20760162
• AC5157
• InChI=1/C11H8N2O/c14-11-10-8(5-6-12-11)7-3-1-2-4-9(7)13-10/h1-6,13H,(H,12,14)
• DTXSID80446780
• 19839-52-2
• 1H,2H,9H-PYRIDO[3,4-B]INDOL-1-ONE
• CHEMBL3401841
• SCHEMBL7546861
• SCHEMBL21384427
• A919456
• AKOS006370726
• AKOS037645938
• DB-369762
• 2H,9H-PYRIDO[3,4-B]INDOL-1-ONE

• MDL： MFCD20760162
• Inchi： 1S/C11H8N2O/c14-11-10-8(5-6-12-11)7-3-1-2-4-9(7)13-10/h1-6,13H,(H,12,14)
• InChI Key： SGJQMRQYHMXDTI-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CN1)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 184.063662883g/mol
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.9
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on 2,9-Dihydro-1H-beta-carbolin-1-one

Recent Advances in the Study of 2,9-Dihydro-1H-beta-carbolin-1-one (CAS: 19839-52-2)

The compound 2,9-Dihydro-1H-beta-carbolin-1-one (CAS: 19839-52-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the beta-carboline family, exhibits a diverse range of biological activities, including antitumor, antimicrobial, and neuroprotective effects. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the antitumor properties of 2,9-Dihydro-1H-beta-carbolin-1-one. The researchers employed a combination of in vitro and in vivo assays to demonstrate its efficacy in inhibiting the proliferation of various cancer cell lines, particularly those resistant to conventional chemotherapy. The compound was found to induce apoptosis through the activation of the intrinsic mitochondrial pathway, highlighting its potential as a novel chemotherapeutic agent.

Another significant advancement was reported in the field of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience revealed that 2,9-Dihydro-1H-beta-carbolin-1-one exhibits neuroprotective effects by modulating the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its low cytotoxicity make it a promising candidate for further development as a therapeutic agent for neurodegenerative disorders.

In terms of synthetic chemistry, recent efforts have focused on improving the yield and scalability of 2,9-Dihydro-1H-beta-carbolin-1-one production. A 2023 paper in Organic Letters described a novel catalytic method using palladium nanoparticles, which significantly reduced reaction times and improved purity. This advancement is crucial for facilitating large-scale production and further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of 2,9-Dihydro-1H-beta-carbolin-1-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications and formulation strategies to overcome these limitations.

In conclusion, 2,9-Dihydro-1H-beta-carbolin-1-one (CAS: 19839-52-2) represents a versatile scaffold with significant therapeutic potential across multiple disease areas. The recent advancements in understanding its biological activities and optimizing its synthesis pave the way for future drug development efforts. Continued research in this area is expected to yield important insights and potentially lead to novel therapeutic agents in the coming years.